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Compound of Interest

Compound Name: BRL-15572

Cat. No.: B1662937 Get Quote

Essential guidance for the safe and compliant disposal of the selective serotonin receptor

antagonist, BRL-15572, tailored for researchers, scientists, and drug development

professionals. This document provides a comprehensive overview of the necessary procedures

to ensure the safe handling and disposal of BRL-15572 in a laboratory setting, aligning with

standard safety protocols and environmental responsibility.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of BRL-15572 is fundamental for

its safe handling and disposal. The following table summarizes key quantitative data for BRL-
15572 and its common salt forms.

Property Value Source

Chemical Name
3-(4-(3-chlorophenyl)piperazin-

1-yl)-1,1-diphenyl-2-propanol
[1]

Molecular Formula C25H27ClN2O [1]

Molecular Weight 406.95 g/mol [1][2][3]

CAS Number 193611-72-2 [1]

Form Solid N/A

Solubility in DMSO 81 mg/mL (199.04 mM) [2]
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BRL-15572 Dihydrochloride

Property Value Source

Molecular Formula C25H29Cl3N2O N/A

Molecular Weight 479.87 g/mol [4]

CAS Number 193611-72-2 N/A

Hazard Assessment
According to the Safety Data Sheet (SDS) provided by MedChemExpress, BRL-15572
dihydrochloride is not classified as a hazardous substance or mixture.[5] However, it is crucial

to recognize that all laboratory chemicals should be handled with care, and institutional and

local regulations regarding chemical waste disposal must always be followed. The absence of a

hazardous classification does not exempt researchers from responsible disposal practices.

Step-by-Step Disposal Procedures
The proper disposal of BRL-15572 involves a systematic approach to minimize risks and

ensure compliance. The following workflow provides a logical sequence of steps for laboratory

personnel.
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1. Initial Assessment:

Consult the Safety Data Sheet (SDS): Before handling waste, always review the SDS for

BRL-15572. The SDS from MedChemExpress indicates it is not a hazardous substance.[5]

Review Local and Institutional Regulations: Your institution's Environmental Health & Safety

(EHS) office will have specific guidelines for the disposal of non-hazardous chemical waste.

[6][7][8] These local regulations supersede general guidelines.

2. Waste Segregation and Labeling:

Segregate as Non-Hazardous Waste: Do not mix BRL-15572 waste with hazardous waste

streams such as solvents, heavy metals, or reactive chemicals.[9]

Use Appropriate Containers: Collect waste BRL-15572 in a designated, sealed, and

chemically compatible container.

Label Clearly: The container must be clearly labeled as "Non-Hazardous Waste" and include

the chemical name "BRL-15572".[10] Proper labeling is crucial for safe handling and

disposal by EHS personnel.

3. Disposal Path:

Contact Environmental Health & Safety (EHS): The primary and recommended method for

disposal is to contact your institution's EHS office for a scheduled waste pickup.[11][12] They

are equipped to handle the final disposal in accordance with all regulations.

Disposal in Regular Laboratory Trash (with EHS approval): In some instances, and only with

the explicit approval of your institution's EHS, small quantities of non-hazardous solid waste

may be permissible for disposal in the regular laboratory trash.[6] Never assume this is

acceptable without prior authorization.

Empty Containers: Empty containers that held BRL-15572 should be thoroughly rinsed with

a suitable solvent. The rinsate should be collected and disposed of as chemical waste. Once

decontaminated, the container can typically be disposed of in the regular trash, with labels

defaced.[10][11]
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Experimental Protocols
While specific experimental protocols for the disposal of BRL-15572 are not detailed in the

available literature, the general principles of handling non-hazardous chemical waste from

laboratory settings are well-established. The procedures outlined above are based on

guidelines from various university EHS departments and best practices in laboratory safety.

Conclusion
The responsible disposal of BRL-15572, while classified as non-hazardous, is a critical aspect

of laboratory safety and environmental stewardship. By adhering to the step-by-step

procedures outlined in this guide, researchers can ensure they are in compliance with safety

regulations and are minimizing their environmental impact. Always prioritize consulting your

institution's specific guidelines and contacting your EHS office for any uncertainties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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